3-(1,3-benzodioxol-5-yl)-N-[3-(1H-imidazol-1-yl)propyl]acrylamide

• IUPAC Name: (E)-3-(1,3-benzodioxol-5-yl)-N-(3-imidazol-1-ylpropyl)prop-2-enamide
• InChI: InChI=1S/C16H17N3O3/c20-16(18-6-1-8-19-9-7-17-11-19)5-3-13-2-4-14-15(10-13)22-12-21-14/h2-5,7,9-11H,1,6,8,12H2,(H,18,20)/b5-3+
• InChI Key: ABBKBCKVTNVBAT-HWKANZROSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C=CC(=O)NCCCN3C=CN=C3
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)/C=C/C(=O)NCCCN3C=CN=C3
• Molecular Formula: C16H17N3O3
• Molecular Weight: 299.32 g/mol

Description

3-(1,3-benzodioxol-5-yl)-N-[3-(1H-imidazol-1-yl)propyl]acrylamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as BDPIM and is a derivative of acrylamide.

Mechanism of Action

BDPIM exerts its biological activity by inhibiting the activity of certain enzymes and proteins. It has been found to inhibit the activity of COX-2, an enzyme involved in inflammation. BDPIM has also been found to inhibit the activity of certain proteins involved in cancer cell growth.
Biochemical and Physiological Effects:
BDPIM has been found to have both biochemical and physiological effects. It has been found to reduce inflammation and pain in animal models of inflammation. BDPIM has also been found to inhibit the growth of cancer cells and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using BDPIM in lab experiments is its ability to selectively target certain enzymes and proteins. This allows for more precise experimental results. One limitation of using BDPIM is its potential toxicity at higher concentrations.

Future Directions

There are several future directions for research on BDPIM. One area of interest is its potential applications in drug delivery systems. BDPIM has been found to have good solubility in water, which makes it a promising candidate for drug delivery. Another future direction for research is the development of analogs of BDPIM with improved pharmacological properties.

Synthesis Methods

The synthesis of BDPIM involves the reaction of 3-(1,3-benzodioxol-5-yl) propionic acid with N-(3-aminopropyl) imidazole in the presence of coupling reagents. The reaction yields BDPIM as a white crystalline solid.

Scientific Research Applications

BDPIM has been studied for its potential applications in various fields of scientific research. It has been found to have antimicrobial, anticancer, and anti-inflammatory properties. BDPIM has also been studied for its potential applications in drug delivery systems.